N-cyclopropyl-2-(4-oxo-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-3-yl)acetamide

• IUPAC Name: N-cyclopropyl-2-(4-oxo-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C12H12N4O2S/c17-9(14-7-3-4-7)6-16-11(18)8-2-1-5-13-10(8)15-12(16)19/h1-2,5,7H,3-4,6H2,(H,14,17)(H,13,15,19)
• InChI Key: HQBSOEKNPSSCGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CN2C(=O)C3=C(NC2=S)N=CC=C3
• Molecular Formula: C12H12N4O2S
• Molecular Weight: 276.32 g/mol

Description

Synthesis Analysis

The synthesis of new pyrido[2,3-d]pyrimidine derivatives has been developed. When 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are heated under reflux with MeONa in BuOH, they are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives. The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization.

Molecular Structure Analysis

The molecular structure of “N-cyclopropyl-2-(4-oxo-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-3-yl)acetamide” is characterized by a pyrido[2,3-d]pyrimidin-3-yl core, which is a fused heterocyclic system. This core is attached to a cyclopropyl group and an acetamide group.

Chemical Reactions Analysis

In the presence of an activated CH2 group (e.g., PhCH2) in the amide moiety, the cyclization involves this group and the acetyl carbonyl, giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives. The reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Scientific Research Applications

Anticancer Properties

• AKOS002100863 has shown promise as an anticancer agent. Researchers have explored its effects on various cancer cell lines, including inhibition of proliferation and induction of apoptosis. .

Anti-Inflammatory Activity

• Inflammation plays a crucial role in various diseases. AKOS002100863 has been investigated for its anti-inflammatory properties. .

Antiviral Potential

• Some studies suggest that AKOS002100863 exhibits antiviral activity. Researchers have explored its effects against specific viruses, such as influenza and herpes simplex virus. .

Neuroprotective Effects

• Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. .

Metabolic Disorders

• AKOS002100863 may impact metabolic pathways. Researchers have investigated its effects on glucose metabolism, lipid regulation, and insulin sensitivity. .

Cardiovascular Health

• Cardiovascular diseases remain a global health challenge. Preliminary studies suggest that AKOS002100863 might have cardiovascular benefits, such as vasodilation and potential effects on blood pressure regulation. .

Future Directions

The future directions for the research and development of “N-cyclopropyl-2-(4-oxo-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-3-yl)acetamide” and similar compounds could involve further exploration of their biological activities. Given the wide range of activities exhibited by the pyrido[2,3-d]pyrimidines class, these compounds could have potential applications in various fields, including medicine and pharmacology.